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Compound of Interest

Compound Name: DRP1i27

Cat. No.: B12396276 Get Quote

Essential Safety and Handling Guide for
DRP1i27
This document provides immediate safety, logistical, and operational guidance for researchers,

scientists, and drug development professionals handling DRP1i27. The information is intended

to supplement, not replace, a comprehensive Safety Data Sheet (SDS), which should be

consulted prior to any handling or use of this compound.

Immediate Safety and Handling Precautions
DRP1i27 is a potent inhibitor of human dynamin-related protein 1 (Drp1) intended for research

use only.[1][2][3] Due to the absence of a publicly available, detailed Safety Data Sheet (SDS)

in the initial search, standard laboratory safety practices for handling potent, biologically active

small molecules are strongly recommended. The following guidelines are based on general

best practices and information from suppliers.

Personal Protective Equipment (PPE):

Given that DRP1i27 is a bioactive chemical, appropriate PPE is mandatory to prevent

exposure. The following table outlines the recommended PPE for various handling activities,

based on general laboratory safety standards for hazardous chemicals.
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Activity
Recommended Personal Protective
Equipment (PPE)

Receiving & Unpacking

Chemotherapy-rated gloves (meeting ASTM

D6978 standard).[4] If packaging is

compromised, consider respiratory protection

(e.g., elastomeric half-mask with appropriate

cartridges).[4]

Weighing & Aliquoting (Solid Form)

Double chemotherapy-rated gloves, protective

gown (impermeable, long-sleeved, back-

closing), safety glasses or goggles, and a hair

cover.[4] All handling of the solid compound

should be performed in a certified chemical

fume hood or a ventilated balance enclosure.

Solution Preparation & Handling

Double chemotherapy-rated gloves, protective

gown, and safety glasses or goggles.[4] All work

should be conducted in a chemical fume hood.

Spill Cleanup

Spill kit appropriate for chemical spills, including

absorbent materials, two pairs of chemotherapy-

rated gloves, a gown, and respiratory and eye

protection.[4]

Operational and Disposal Plans
Proper storage and disposal are critical for maintaining the integrity of DRP1i27 and ensuring

laboratory safety.

Storage and Stability:
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Form
Storage
Temperature

Duration Special Conditions

Solid 4°C Not specified

Sealed container,

protected from

moisture and light.[1]

[2]

In Solvent -80°C Up to 6 months

Sealed container,

protected from

moisture and light.[1]

[2]

-20°C Up to 1 month

Sealed container,

protected from

moisture and light.[1]

[2]

Disposal:

Specific disposal guidelines for DRP1i27 were not available in the initial search. All waste

materials, including empty vials, contaminated PPE, and unused solutions, should be treated

as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous

waste disposal. Consult your institution's Environmental Health and Safety (EHS) department

for specific procedures.

Experimental Protocols and Data
DRP1i27 acts by inhibiting the GTPase activity of Drp1, which is a key regulator of

mitochondrial fission.[5][6] This inhibition prevents the division of mitochondria, leading to a

more fused mitochondrial network.[6][7]

Quantitative Data Summary:
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Parameter Value Assay Method

Binding Affinity (KD) 190 µM
Microscale Thermophoresis

(MST)[1][2]

Binding Affinity 286 µM
Surface Plasmon Resonance

(SPR)[1][2]

Effective Concentration 0-50 µM

For inhibiting Drp1 GTPase

activity and increasing

mitochondrial networks in cell

culture.[1][2]

Key Experimental Methodologies
1. Stock Solution Preparation (In Vitro): DRP1i27 is soluble in DMSO.[1][2] For cell culture

experiments, prepare a concentrated stock solution in newly opened, anhydrous DMSO.

Ultrasonic treatment may be necessary to fully dissolve the compound.[1][2] Note that

hygroscopic DMSO can negatively impact solubility.[1][2]

2. In Vivo Formulation Protocol: For a 1 mL final volume of a clear solution suitable for in vivo

use (≥ 2.5 mg/mL), the following protocol can be employed[1]:

Start with 100 µL of a 25.0 mg/mL DRP1i27 stock solution in DMSO.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to reach the final volume of 1 mL.

3. Assessing Mitochondrial Morphology: To evaluate the effect of DRP1i27 on mitochondrial

dynamics, cells (e.g., human or mouse fibroblasts) are treated with the compound.[5]

Culture cells on coverslips suitable for imaging.

Treat cells with varying concentrations of DRP1i27 or a vehicle control (e.g., DMSO).
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Fix the cells and stain with a mitochondria-specific dye (e.g., MitoTracker) or through

immunofluorescence using an antibody against a mitochondrial protein.

Acquire images using fluorescence microscopy and quantify the mitochondrial morphology,

categorizing cells as having fragmented, intermediate, or elongated/fused mitochondria.

Visualized Workflows and Pathways
To clarify the experimental and mechanistic logic, the following diagrams are provided.

Preparation Workflow
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Diagram 1: General laboratory workflow for the preparation of DRP1i27 solutions.
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Diagram 2: Simplified signaling pathway showing DRP1i27's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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